3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole

• IUPAC Name: 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
• InChI: InChI=1S/C6H7BrN2/c7-5-4-8-6-2-1-3-9(5)6/h4H,1-3H2
• InChI Key: PDWIPFQOYQLXTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC=C(N2C1)Br
• Molecular Formula: C6H7BrN2
• DSSTOX Substance ID: DTXSID90650371
• Molecular Weight: 187.04 g/mol
• CAS RN: 914637-88-0

Description

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole, also known as BHPI, is an organic compound that has been studied extensively for its potential applications in scientific research. It is a heterocyclic compound composed of both nitrogen and bromine atoms, and its structure is similar to that of an imidazole ring. BHPI has been investigated for its potential use in a variety of fields, including organic synthesis, drug discovery, and biochemical research.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements associated with it are H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit receptor-interacting protein kinase 1 (ripk1) , which plays a crucial role in necroptosis, a form of programmed cell death.

Mode of Action

It’s hypothesized that it may bind to the allosteric pocket of its target protein, thereby inhibiting its function .

Biochemical Pathways

Based on its potential target ripk1 , it might influence the necroptosis pathway and other related signaling cascades.

Result of Action

Similar compounds have shown potent anti-necroptotic activity in both human and mouse cellular assays .

Action Environment

It’s known that the compound should be stored in an inert atmosphere at 2-8°c .

Biochemical Analysis

Biochemical Properties

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to interact with receptor-interacting protein kinase 1 (RIPK1), inhibiting its activity . This interaction is crucial as RIPK1 is involved in necroptosis, a form of programmed cell death. By inhibiting RIPK1, this compound can modulate cell death pathways, which is valuable in studying cell survival and apoptosis mechanisms.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, in leukemia cell lines, this compound has demonstrated micromolar cellular activity, indicating its potential in cancer research . It can alter gene expression patterns, leading to changes in cellular behavior and metabolic processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active site of RIPK1, inhibiting its kinase activity . This inhibition prevents the phosphorylation of downstream targets, thereby blocking the necroptosis pathway. Additionally, this compound may interact with other proteins and enzymes, leading to changes in their activity and subsequent cellular effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under inert atmosphere conditions at temperatures between 2-8°C . Its stability and activity may degrade over extended periods or under different storage conditions. Long-term studies have shown that its effects on cellular function can persist, but the degree of impact may vary depending on the experimental setup and duration.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as inhibiting necroptosis and promoting cell survival. At higher doses, toxic or adverse effects may be observed . These threshold effects are crucial for determining the safe and effective dosage range for potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that modulate its metabolism and activity. For instance, it may be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that can further influence cellular processes . These interactions can affect metabolic flux and the levels of specific metabolites within cells.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments . Understanding these transport mechanisms is essential for elucidating the compound’s overall effects on cellular function and its potential therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization patterns that influence its activity and function. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . These localization patterns are crucial for understanding how the compound exerts its effects at the cellular level and for designing targeted therapeutic strategies.